Cas no 111454-68-3 (5-Bromo-2,3-dimethylpyrazine)

• Product Name: 5-Bromo-2,3-dimethylpyrazine
• CAS No: 111454-68-3
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• MDL: MFCD12404946
• CID: 1038592
• PubChem ID: 53411135
• Update Time: 2025-04-20

5-Bromo-2,3-dimethylpyrazine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-dimethylpyrazine
• 2-BROMO-5,6-DIMETHYLPYRAZINE
• 5-Brom-2,3-dimethyl-pyrazin
• 5-bromo-2,3-dimethyl-pyrazine
• AK100474
• ANW-70207
• CTK8C3525
• KB-244890
• 5-BroMO-2.3-diMethyIpyrazine
• Pyrazine, 5-bromo-2,3-dimethyl-
• 2066AA
• ST24023884
• EN300-132920
• MFCD12404946
• A894740
• SCHEMBL11985907
• Y10500
• CS-0061385
• 111454-68-3
• DS-3534
• DB-253354
• DTXSID00696442
• AKOS016002784
• Z1416194403
• SY116293
• DTXCID00647191

• MDL： MFCD12404946
• Inchi： 1S/C6H7BrN2/c1-4-5(2)9-6(7)3-8-4/h3H,1-2H3
• InChI Key： LACACUPDGFABKK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)C(C)=N1

Computed Properties

• Exact Mass: 185.97931
• Monoisotopic Mass: 185.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 1.6

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines